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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the applications of Rhodium-106 (*°°Rh)
in brachytherapy, with a focus on its use in treating uveal melanoma. It includes detailed
physical and clinical data, experimental protocols, and visualizations of key processes to
support research and development activities.

Introduction to Rhodium-106 Brachytherapy

Rhodium-106 is a beta-emitting radionuclide that is utilized in brachytherapy, a form of
radiotherapy where a sealed radiation source is placed inside or next to the area requiring
treatment. In clinical practice, 1°°Rh is most commonly used in the form of ophthalmic plaques
for the treatment of uveal melanoma.[1][2][3] The therapeutic radiation is delivered by 1°°Rh,
which is the daughter isotope of Ruthenium-106 (1°°Ru). 1°°Ru decays to 1°°Rh, which then
emits high-energy beta particles that are effective in destroying tumor cells.[2]

The primary advantage of 1°°Ru/1°®Rh brachytherapy is its limited penetration depth, which
allows for the delivery of a high radiation dose to the tumor while minimizing damage to
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surrounding healthy tissues, such as the optic nerve and macula.[2][3] This characteristic
makes it particularly suitable for treating small to medium-sized intraocular tumors.[3][4]

Physicochemical Properties of Rhodium-106

Rhodium-106 is produced from the beta decay of Ruthenium-106. The key physical and decay
properties of 19°Rh are summarized in the table below.

Property Value

Half-life 29.8 seconds[5]

Decay Mode Beta (™) emission[5][6]

Daughter Isotope Palladium-106 (1°¢Pd) (Stable)[5][6]
Maximum Beta Energy 3.54 MeV[2][7]

Mean Beta Energy 1.5 MeV[2]

Parent Isotope Ruthenium-106 (1°6Ru)[6]

196Ry Half-life Approximately 1 year[2][3]

Applications in Brachytherapy
The primary clinical application of 1°°Rh is in plaque brachytherapy for the treatment of uveal
melanoma.[1][2][8] It is also used for retinoblastoma in certain cases.[9][10]

3.1. Uveal Melanoma

106RU/1°®Rh plaque brachytherapy is a well-established, eye-sparing treatment for small to
medium-sized uveal melanomas.[1][2] The plaques, which contain the 1°°Ru/1°°Rh
radioisotope, are surgically sutured to the sclera overlying the base of the tumor. The plaque
remains in place for a prescribed period to deliver a therapeutic radiation dose to the tumor.

Clinical Efficacy and Outcomes:

Clinical studies have demonstrated good local tumor control and high rates of eye preservation
with 1°6Ru/19®Rh brachytherapy.[2][11]
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Clinical Outcome Reported Values
Local Tumor Control Rate 59% to 98%[12]
5-Year Survival Rate 69% to 81.6%][1]
Eye Preservation Rate (at 48 months) ~91.8%[11]
Commonly Treated Tumor Thickness Up to 7.0 mm[2][3]
Prescribed Dose to Tumor Apex 70 Gy to 250 Gy[12]

Experimental Protocols

4.1. Preclinical Evaluation of 1°°Ru/1°°Rh Brachytherapy in a Rabbit Uveal Melanoma Model

This protocol outlines a general procedure for assessing the efficacy of 1°°Ru/1°®Rh
brachytherapy in a preclinical animal model.

Obijective: To evaluate local tumor control, and treatment-related toxicity of 1°°Ru/1°®Rh plaque
brachytherapy in a rabbit model of uveal melanoma.

Materials:

106RU/1°Rh ophthalmic plaques (e.g., from BEBIG)
* New Zealand White rabbits

o Uveal melanoma cell line (e.g., 92.1)

e Surgical instruments for ophthalmic surgery

» Anesthesia and analgesics

e Fundoscopy and ultrasound imaging equipment

o Histopathology reagents

Methodology:
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e Tumor Induction:

Culture human uveal melanoma cells.

o

Anesthetize the rabbits.

[¢]

[¢]

Surgically create a pocket in the suprachoroidal space.

[e]

Inject a suspension of uveal melanoma cells into the suprachoroidal space.

o

Allow the tumor to grow to a specified size (e.g., 5 mm basal diameter and 2-3 mm
thickness), monitored by fundoscopy and ultrasound.

e Brachytherapy Procedure:

[¢]

Anesthetize the tumor-bearing rabbits.
o Perform a peritomy to expose the sclera overlying the tumor.
o Localize the tumor using transillumination.

o Suture a 1°®Ru/1°°Rh plaque of appropriate size to the sclera, ensuring it covers the entire
tumor base.

o The duration of plaque placement is calculated based on the activity of the source and the
desired dose to the tumor apex (e.g., 100 Gy).

o After the prescribed duration, surgically remove the plaque.
o Post-Treatment Monitoring and Evaluation:
o Monitor the animals for any signs of distress or toxicity.
o Perform regular fundoscopy and ultrasound imaging to assess tumor regression.
o At the end of the study period, euthanize the animals.

o Enucleate the treated eyes and perform histopathological analysis to confirm tumor
necrosis and assess damage to surrounding ocular structures.
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4.2. In Vitro Cell Viability Assay Post-Beta Irradiation

Objective: To determine the cytotoxic effect of beta radiation from a 1°°Ru/1°®Rh source on
uveal melanoma cells in vitro.

Materials:

e Uveal melanoma cell lines

o Cell culture medium and supplements

e Calibrated 1°°Ru/1°¢*Rh source

e Cell viability assay kit (e.g., MTT or PrestoBlue)

o Multi-well plates

e Spectrophotometer or plate reader

Methodology:

o Cell Seeding:

o Seed uveal melanoma cells in multi-well plates at a predetermined density.

o Allow the cells to adhere and grow for 24 hours.

¢ Irradiation:

o Expose the cell culture plates to the 1°°Ru/1°°Rh source for varying durations to deliver a
range of radiation doses.

o A control group of cells should be sham-irradiated.

o Cell Viability Assessment:

o At specified time points post-irradiation (e.g., 24, 48, 72 hours), perform a cell viability
assay according to the manufacturer's instructions.
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o Measure the absorbance or fluorescence using a plate reader.

o Data Analysis:

o Calculate the percentage of cell viability for each radiation dose relative to the sham-
irradiated control.

o Plot a dose-response curve to determine the IC50 (the radiation dose that inhibits 50% of
cell growth).

Visualizations

5.1. Decay Chain of Ruthenium-106 to Palladium-106

Ruthenium-106 (1°°Ru) Rhodium-106 (1°°Rh) B~ decay (Therapeutic)  WEEUETCITI0S (1°6Pd)
Half-life: ~1 year Half-life: 29.8 s (Stable)

Click to download full resolution via product page

Caption: The decay pathway of 1°°Ru to the stable 1°6Pd.

5.2. Generalized Workflow for Preclinical Brachytherapy Study
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Study Setup
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(e.g., Rabbit Uveal Melanoma)

:
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Treatment Phase

Surgical Application of
106Ru/19¢Rh Plaque

Deliver Prescribed
Radiation Dose

Surgical Removal of Plaque

Evaluatipn Phase

Post-Treatment Monitoring
(Imaging, Clinical Signs)

Endpoint Analysis
(Histopathology, Molecular Markers)

Click to download full resolution via product page
Caption: A typical workflow for a preclinical study of 1°®Rh brachytherapy.

5.3. Simplified Cellular Response to Beta Radiation
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Caption: Key cellular events following beta radiation exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Brachytherapy of Uveal Melanomas with Ruthenium-106 Plaques - PMC
[pmc.ncbi.nlm.nih.gov]

2. karger.com [karger.com]

3. Ruthenium-106 brachytherapy - PubMed [pubmed.ncbi.nim.nih.gov]

4. Comparison of lodide-125 and Ruthenium-106 Brachytherapy in the Treatment of
Choroidal Melanomas - PMC [pmc.ncbi.nlm.nih.gov]

5. mirdsoft.org [mirdsoft.org]

6. Rhodium-106 - isotopic data and properties [chemlin.org]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1219547/docs?utm_src=pdf-body-img#application-notes-and-protocols-rhodium-106-in-brachytherapy
https://www.benchchem.com/product/b1219547?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5454671/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5454671/
https://karger.com/books/book/2738/chapter/5783318/Ruthenium-106-Brachytherapy
https://pubmed.ncbi.nlm.nih.gov/22042011/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7007774/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7007774/
https://mirdsoft.org/products/MIRDspecs/MIRDspecs_pdfs/Rh-106.pdf
https://www.chemlin.org/isotope/rhodium-106
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

7. atom.kaeri.re.kr [atom.kaeri.re.kr]

8. Ruthenium brachytherapy for uveal melanoma — single institution experience - PMC
[pmc.ncbi.nlm.nih.gov]

e 9. iovs.arvojournals.org [iovs.arvojournals.org]
e 10. Brachytherapy - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

e 11. Ruthenium-106 plaque brachytherapy for uveal melanoma - PubMed
[pubmed.ncbi.nim.nih.gov]

e 12. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Application Notes and Protocols: Rhodium-106 in
Brachytherapy]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-
rhodium-106-in-brachytherapy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://atom.kaeri.re.kr/cgi-bin/nuclide?nuc=Rh106
https://pmc.ncbi.nlm.nih.gov/articles/PMC5808002/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5808002/
https://iovs.arvojournals.org/article.aspx?articleid=2410705
https://www.ncbi.nlm.nih.gov/books/NBK562190/
https://pubmed.ncbi.nlm.nih.gov/25979763/
https://pubmed.ncbi.nlm.nih.gov/25979763/
https://www.researchgate.net/publication/351867710_Efficacy_and_complications_of_ruthenium-106_brachytherapy_for_uveal_melanoma_a_systematic_review_and_meta-analysis
https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-rhodium-106-in-brachytherapy
https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-rhodium-106-in-brachytherapy
https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-rhodium-106-in-brachytherapy
https://www.benchchem.com/product/b1219547/docs#application-notes-and-protocols-rhodium-106-in-brachytherapy
https://www.benchchem.com/product/b1219547?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219547?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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